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Compound of Interest

Compound Name: Antiproliferative agent-44

Cat. No.: B12371131 Get Quote

Application Notes and Protocols:
Antiproliferative Agent-44
These application notes provide detailed protocols for the handling, storage, and use of

Antiproliferative agent-44, a potent inhibitor of cell proliferation. The information is intended

for researchers, scientists, and professionals in the field of drug development.

Product Information
Product Name: Antiproliferative agent-44

CAS Number: 3017217-08-9

Appearance: Typically a solid at room temperature[1].

Biological Activity: A potent proliferation inhibitor with IC50 values ranging from 1.61 to 2.02

μM[1][2][3].

Storage and Stability
Proper storage is crucial to maintain the stability and activity of Antiproliferative agent-44.
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Storage Condition Duration

Powder at -20°C 3 years[1]

Powder at 4°C 2 years[1]

In solvent at -80°C 6 months[1]

In solvent at -20°C 1 month[1]

This product is stable at ambient temperature for a few days during ordinary shipping and time

spent in Customs.[1]

Solubility
Antiproliferative agent-44 has low water solubility and is typically soluble in organic solvents.

Solvent Solubility (In Vitro)

DMSO Typically soluble (e.g., 10 mM)[1]

For in vivo applications, several formulations can be tested to accommodate for low water

solubility[1].

Experimental Protocols
This protocol describes the preparation of a concentrated stock solution for use in cell culture

experiments.

Materials:

Antiproliferative agent-44 powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

Determine the required volume of DMSO to achieve a 10 mM stock solution. The molecular

weight of Antiproliferative agent-44 is required for this calculation.

Aseptically weigh the required amount of Antiproliferative agent-44 powder in a sterile

microcentrifuge tube.

Add the calculated volume of sterile DMSO to the tube.

Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.

If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes and vortex

again to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C as per the stability data.
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Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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